Cas no 34133-37-4 (4-(4-CHLORO-BENZENESULFONYL)-4-CYANO-HEPTANEDIOIC ACID)

• Product Name: 4-(4-CHLORO-BENZENESULFONYL)-4-CYANO-HEPTANEDIOIC ACID
• CAS No: 34133-37-4
• MF: C₁₄H₁₄ClNO₆S
• MW: 359.78206205368
• CID: 6910884
• PubChem ID: 4088900
• Update Time: 2025-05-01

4-(4-CHLORO-BENZENESULFONYL)-4-CYANO-HEPTANEDIOIC ACID Chemical and Physical Properties

Names and Identifiers

• 654-978-4
• 34133-37-4
• AKOS024356121
• 4-(4-CHLORO-BENZENESULFONYL)-4-CYANO-HEPTANEDIOIC ACID

• Inchi： 1S/C14H14ClNO6S/c15-10-1-3-11(4-2-10)23(21,22)14(9-16,7-5-12(17)18)8-6-13(19)20/h1-4H,5-8H2,(H,17,18)(H,19,20)
• InChI Key： LDBNAVPGDFJTLO-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)S(C(C#N)(CCC(=O)O)CCC(=O)O)(=O)=O

Computed Properties

• Exact Mass: 359.0230360Da
• Monoisotopic Mass: 359.0230360Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 576
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 141Ų